Cas no 2088770-90-3 (Brentuximab)

• Product Name: Brentuximab
• CAS No: 2088770-90-3
• MW: 0
• CID: 5212759
• Update Time: 2025-07-19

Brentuximab Chemical and Physical Properties

Names and Identifiers

• Brentuximab
• cAC 10
• Brentuximab (anti-TNFRSF8)

Additional information on Brentuximab

Introduction to Brentuximab (CAS No: 2088770-90-3) in Modern Oncology

Brentuximab, a monoclonal antibody designed for targeted cancer therapy, has emerged as a cornerstone in the treatment of certain hematologic malignancies. The compound is specifically engineered to bind to the CD30 antigen, a transmembrane protein expressed on the surface of cells belonging to the Brentuximab family, including Reed-Sternberg cells in Hodgkin lymphoma and anaplastic large cell lymphoma (ALCL). With the CAS number 2088770-90-3, this therapeutic agent represents a significant advancement in immunotherapy, particularly in the realm of antibody-drug conjugates (ADCs).

The development of Brentuximab has been driven by a deep understanding of the molecular mechanisms underlying Brentuximab-positive cancers. The antibody is linked to a potent cytotoxic agent, specifically monomethyl auristatin E (MMAE), which is released upon internalization of the antibody into target cells. This targeted approach minimizes systemic toxicity while maximizing therapeutic efficacy. Recent clinical trials have demonstrated remarkable outcomes in patients with relapsed or refractory Hodgkin lymphoma and ALCL, where Brentuximab has shown both high response rates and durable remissions.

In recent years, research into Brentuximab has expanded beyond its initial indications. Studies have explored its potential in combination therapies, particularly with chemotherapy and other immunotherapeutic agents like checkpoint inhibitors. The synergistic effects observed in these combinations have opened new avenues for treating resistant or aggressive forms of Brentuximab-positive lymphomas. For instance, the combination of Brentuximab with nivolumab has shown promising results in patients with refractory ALCL, highlighting the growing importance of immunotherapy in oncology.

The molecular design of Brentuximab exemplifies the progress in antibody-drug conjugate technology. The linker chemistry used in Brentuximab ensures controlled release of MMAE upon target cell internalization, thereby enhancing specificity and reducing off-target effects. Advances in this field have paved the way for the development of novel ADCs targeting various cancer antigens. The success of Brentuximab has also spurred interest in expanding its use to other malignancies, including certain solid tumors that express CD30. Ongoing research aims to identify biomarkers that can predict response to therapy, further optimizing patient outcomes.

From a clinical perspective, Brentuximab has revolutionized the management of relapsed or refractory Hodgkin lymphoma and ALCL. Prior to its availability, treatment options for these patient populations were limited and often associated with significant toxicities. Brentuximab's targeted mechanism offers a more tolerable alternative, improving quality of life while maintaining high efficacy. The drug's approval by regulatory agencies worldwide underscores its therapeutic value and underscores the growing recognition of immunotherapy as a key modality in cancer treatment.

Future directions in Brentuximab research include exploring its role in adjuvant therapy for early-stage Hodgkin lymphoma, where it could potentially reduce the need for extensive radiation or chemotherapy. Additionally, efforts are underway to develop next-generation ADCs that combine Brentuximab's targeting capabilities with improved linker technologies or novel cytotoxic payloads. These innovations hold promise for addressing treatment resistance and expanding the therapeutic landscape for CD30-expressing malignancies.

The impact of Brentuximab extends beyond its clinical applications; it serves as a model for developing targeted therapies in oncology. Its success story highlights the importance of translational research, bridging laboratory discoveries with clinical practice to deliver effective treatments to patients in need. As our understanding of cancer biology continues to evolve, compounds like Brentuximab will play an increasingly critical role in shaping the future of cancer care.